Cas no 2229575-72-6 (2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2229575-72-6
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• CID: 5976397
• PubChem ID: 165975802
• Update Time: 2025-05-19

2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride
• EN300-1989485
• 2229575-72-6

• Inchi： 1S/C7H7BrClNO2S/c8-7-2-1-6(5-10-7)3-4-13(9,11)12/h1-2,5H,3-4H2
• InChI Key： FMVIWRVFHYWYAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CCS(=O)(=O)Cl

Computed Properties

• Exact Mass: 282.90694g/mol
• Monoisotopic Mass: 282.90694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride

Introduction to 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride (CAS No: 2229575-72-6)

2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride, identified by the chemical identifier CAS No: 2229575-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and biologically active molecules. The presence of both a brominated pyridine moiety and a sulfonyl chloride functional group makes this molecule a valuable intermediate in the development of novel therapeutic agents.

The structural features of 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride contribute to its utility in various synthetic pathways. The bromine atom at the 6-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds that often exhibit desirable pharmacological properties. Additionally, the sulfonyl chloride group is highly reactive and can be readily converted into sulfonamides, sulfonates, or other derivatives through nucleophilic substitution reactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is particularly prominent in this area due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride serves as a key building block in the synthesis of such inhibitors. For instance, it has been employed in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine substituent allows for easy introduction of additional functional groups, enabling fine-tuning of binding affinity and selectivity against specific kinases.

Moreover, the compound's reactivity makes it an attractive candidate for library synthesis efforts aimed at identifying novel drug candidates. High-throughput screening (HTS) campaigns often rely on structurally diverse libraries, where sulfonyl chlorides play a pivotal role due to their ability to undergo rapid and predictable transformations. 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride can be incorporated into such libraries to explore new chemical space, potentially leading to the discovery of next-generation therapeutics.

The pharmaceutical industry has also explored the use of 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride in the development of antiviral and antibacterial agents. The pyridine core is frequently found in molecules that disrupt viral replication or bacterial metabolic pathways. For example, derivatives of this compound have been investigated for their potential to inhibit enzymes essential for viral protease activity or bacterial cell wall synthesis. The sulfonyl chloride functionality provides a means to modify these derivatives further, enhancing their pharmacokinetic profiles and bioavailability.

From a synthetic chemistry perspective, 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride exemplifies the importance of multifunctional intermediates in streamlining drug discovery processes. Its ability to participate in multiple reaction types without requiring extensive pre-functionalization makes it an efficient tool for medicinal chemists. This efficiency is particularly valuable in academic research settings where rapid iteration is essential for exploring diverse chemical scaffolds.

Recent advancements in computational chemistry have further enhanced the utility of 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride. Molecular modeling studies have demonstrated its potential as a lead compound for targeting protein-protein interactions (PPIs), which are implicated in numerous diseases but are challenging to address with traditional small-molecule drugs. By leveraging computational predictions, researchers can optimize the structure of this compound or its derivatives to improve binding affinity and selectivity against specific PPIs.

The versatility of 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride extends beyond pharmaceutical applications. It has found utility in materials science, particularly in the synthesis of ligands for metal-catalyzed reactions. The sulfonyl chloride group can be used to form stable metal complexes, which are employed in catalytic processes such as cross-coupling reactions and polymerization reactions. These applications highlight the broad chemical significance of this compound.

In conclusion, 2-(6-bromopyridin-3-yl)ethane-1-sulfonyl chloride (CAS No: 2229575-72-6) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features enable diverse synthetic transformations, making it a valuable intermediate in drug discovery and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone molecule in modern chemical synthesis.